Cas no 1261782-39-1 (3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol)

• Product Name: 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol
• CAS No: 1261782-39-1
• MF: C₁₃H₉ClF₃NO₂
• MW: 303.664273023605
• CID: 4987402
• Update Time: 2025-05-20

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol

• Inchi： 1S/C13H9ClF3NO2/c14-10-5-8(7-19)6-18-12(10)9-3-1-2-4-11(9)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： BDVIPVNRNQWNJX-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CN=C1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 317
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Additional information on 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol (CAS No. 1261782-39-1): An Overview

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol (CAS No. 1261782-39-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol.

Chemical Structure and Properties

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol is a pyridine derivative with a chlorine atom at the 3-position and a 2-(trifluoromethoxy)phenyl group at the 2-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The trifluoromethoxy group, in particular, is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. Additionally, the hydroxyl group at the 5-position of the pyridine ring provides opportunities for further chemical modifications and derivatization.

Synthesis Methods

The synthesis of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol has been extensively studied in recent years. One common approach involves the reaction of 3-chloropyridine with 2-trifluoromethoxybenzaldehyde followed by a reduction step to introduce the hydroxyl group. Another method involves the coupling of 3-chloro-5-bromopyridine with 2-trifluoromethoxyphenylboronic acid, followed by hydrolysis to form the final product. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities

3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol has shown promising biological activities in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, making it a candidate for cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) suggests potential applications in neurological disorders.

Recent Research Developments

The latest research on 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol has focused on elucidating its mechanism of action and optimizing its pharmacological properties. A recent study published in the Journal of Medicinal Chemistry reported that this compound can selectively inhibit a specific isoform of protein kinase C (PKC), which is overexpressed in certain types of cancer cells. This selective inhibition could lead to reduced toxicity and improved therapeutic efficacy compared to non-selective inhibitors.

In another study, researchers investigated the effects of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol on GPCRs involved in pain signaling pathways. The results showed that this compound can effectively modulate these receptors, potentially offering new avenues for pain management therapies. These findings highlight the multifaceted biological activities of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol and underscore its importance in drug discovery efforts.

Clinical Applications and Future Prospects

The clinical applications of 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol are still being explored, but early-stage clinical trials have shown promising results. Its ability to target specific enzymes and receptors makes it a valuable candidate for developing novel therapeutics. Ongoing research aims to optimize its pharmacokinetic properties, such as bioavailability and half-life, to enhance its therapeutic potential.

In conclusion, 3-Chloro-2-(2-(trifluoromethoxy)phenyl)pyridine-5-methanol (CAS No. 1261782-39-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play a significant role in the discovery of new treatments for various diseases.